![molecular formula C12H15NO4 B286364 6,7-dimethoxy-3,4-dihydro-1H-isoquinoline-2-carboxylic acid CAS No. 501120-37-2](/img/structure/B286364.png)
6,7-dimethoxy-3,4-dihydro-1H-isoquinoline-2-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
6,7-dimethoxy-3,4-dihydro-1H-isoquinoline-2-carboxylic acid, commonly known as Dicarboxyisoquinoline (DCIQ), is a heterocyclic organic compound that has gained significant attention in the field of medicinal chemistry due to its potent biological activities. DCIQ is a derivative of isoquinoline, a class of compounds that has been extensively studied for their pharmacological properties. DCIQ has been found to exhibit a wide range of biological activities, including anti-inflammatory, antioxidant, and anticancer properties.
Mechanism of Action
The exact mechanism of action of 6,7-dimethoxy-3,4-dihydro-1H-isoquinoline-2-carboxylic acid is not fully understood. However, it has been proposed that 6,7-dimethoxy-3,4-dihydro-1H-isoquinoline-2-carboxylic acid exerts its biological activities by modulating various signaling pathways. 6,7-dimethoxy-3,4-dihydro-1H-isoquinoline-2-carboxylic acid has been found to inhibit the activation of nuclear factor kappa-light-chain-enhancer of activated B cells (NF-κB) and mitogen-activated protein kinase (MAPK) pathways, which are known to play a crucial role in the regulation of inflammation and cell survival. 6,7-dimethoxy-3,4-dihydro-1H-isoquinoline-2-carboxylic acid has also been shown to activate the extrinsic and intrinsic pathways of apoptosis in cancer cells.
Biochemical and Physiological Effects
6,7-dimethoxy-3,4-dihydro-1H-isoquinoline-2-carboxylic acid has been found to exhibit a wide range of biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines, such as IL-1β, IL-6, and TNF-α, in LPS-stimulated macrophages. 6,7-dimethoxy-3,4-dihydro-1H-isoquinoline-2-carboxylic acid has also been found to scavenge free radicals and protect cells from oxidative stress-induced damage. In addition, 6,7-dimethoxy-3,4-dihydro-1H-isoquinoline-2-carboxylic acid has been shown to induce apoptosis in cancer cells by activating caspase-dependent pathways.
Advantages and Limitations for Lab Experiments
6,7-dimethoxy-3,4-dihydro-1H-isoquinoline-2-carboxylic acid has several advantages as a research tool. It is a potent and selective inhibitor of various signaling pathways, making it a valuable tool for studying the role of these pathways in different biological processes. 6,7-dimethoxy-3,4-dihydro-1H-isoquinoline-2-carboxylic acid is also relatively easy to synthesize, making it readily available for research purposes. However, 6,7-dimethoxy-3,4-dihydro-1H-isoquinoline-2-carboxylic acid has some limitations as well. It has poor solubility in water, which may limit its use in some experimental settings. In addition, 6,7-dimethoxy-3,4-dihydro-1H-isoquinoline-2-carboxylic acid has not been extensively studied in vivo, and its pharmacokinetic properties are not well understood.
Future Directions
There are several future directions for research on 6,7-dimethoxy-3,4-dihydro-1H-isoquinoline-2-carboxylic acid. One promising area of research is the development of 6,7-dimethoxy-3,4-dihydro-1H-isoquinoline-2-carboxylic acid-based drugs for the treatment of inflammatory diseases and cancer. 6,7-dimethoxy-3,4-dihydro-1H-isoquinoline-2-carboxylic acid has been found to exhibit potent anti-inflammatory and anticancer activities, making it a promising candidate for drug development. Another area of research is the study of the pharmacokinetic properties of 6,7-dimethoxy-3,4-dihydro-1H-isoquinoline-2-carboxylic acid. Understanding the absorption, distribution, metabolism, and excretion of 6,7-dimethoxy-3,4-dihydro-1H-isoquinoline-2-carboxylic acid is essential for the development of 6,7-dimethoxy-3,4-dihydro-1H-isoquinoline-2-carboxylic acid-based drugs. Finally, the study of the mechanism of action of 6,7-dimethoxy-3,4-dihydro-1H-isoquinoline-2-carboxylic acid is an important area of research. Elucidating the exact mechanism of action of 6,7-dimethoxy-3,4-dihydro-1H-isoquinoline-2-carboxylic acid will help to identify new targets for drug development and improve our understanding of the biological processes regulated by 6,7-dimethoxy-3,4-dihydro-1H-isoquinoline-2-carboxylic acid.
Synthesis Methods
6,7-dimethoxy-3,4-dihydro-1H-isoquinoline-2-carboxylic acid can be synthesized via a multistep reaction starting from commercially available 2,3-dimethoxybenzaldehyde. The first step involves the condensation of 2,3-dimethoxybenzaldehyde with nitromethane in the presence of a base to form 2-nitro-1-(2,3-dimethoxyphenyl)ethanone. This intermediate is then reduced to 2-amino-1-(2,3-dimethoxyphenyl)ethanol using a reducing agent such as sodium borohydride. The final step involves the cyclization of 2-amino-1-(2,3-dimethoxyphenyl)ethanol with ethyl chloroformate to form 6,7-dimethoxy-3,4-dihydro-1H-isoquinoline-2-carboxylic acid.
Scientific Research Applications
6,7-dimethoxy-3,4-dihydro-1H-isoquinoline-2-carboxylic acid has been extensively studied for its pharmacological properties. It has been found to exhibit potent anti-inflammatory, antioxidant, and anticancer activities. 6,7-dimethoxy-3,4-dihydro-1H-isoquinoline-2-carboxylic acid has been shown to inhibit the production of pro-inflammatory cytokines such as interleukin-1β (IL-1β), interleukin-6 (IL-6), and tumor necrosis factor-α (TNF-α) in lipopolysaccharide (LPS)-stimulated macrophages. 6,7-dimethoxy-3,4-dihydro-1H-isoquinoline-2-carboxylic acid has also been found to scavenge free radicals and protect cells from oxidative stress-induced damage. In addition, 6,7-dimethoxy-3,4-dihydro-1H-isoquinoline-2-carboxylic acid has been shown to induce apoptosis in cancer cells by activating caspase-dependent pathways.
properties
CAS RN |
501120-37-2 |
---|---|
Molecular Formula |
C12H15NO4 |
Molecular Weight |
237.25 g/mol |
IUPAC Name |
6,7-dimethoxy-3,4-dihydro-1H-isoquinoline-2-carboxylic acid |
InChI |
InChI=1S/C12H15NO4/c1-16-10-5-8-3-4-13(12(14)15)7-9(8)6-11(10)17-2/h5-6H,3-4,7H2,1-2H3,(H,14,15) |
InChI Key |
FSOLDNGKGCUGPC-UHFFFAOYSA-N |
SMILES |
COC1=C(C=C2CN(CCC2=C1)C(=O)O)OC |
Canonical SMILES |
COC1=C(C=C2CN(CCC2=C1)C(=O)O)OC |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.